3-Benzo[1,3]dioxol-5-yl-N-[2-(1H-benzoimidazol-2-yl)-ethyl]-acrylamide

• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol
• IUPAC Name: (E)-N-[2-(1H-benzimidazol-2-yl)ethyl]-3-(1,3-benzodioxol-5-yl)prop-2-enamide
• InChI: InChI=1S/C19H17N3O3/c23-19(8-6-13-5-7-16-17(11-13)25-12-24-16)20-10-9-18-21-14-3-1-2-4-15(14)22-18/h1-8,11H,9-10,12H2,(H,20,23)(H,21,22)/b8-6+
• InChI Key: DGLOKGVZKDWYBY-SOFGYWHQSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)NCCC3=NC4=CC=CC=C4N3
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)NCCC3=NC4=CC=CC=C4N3

Description

3-Benzo[1,3]dioxol-5-yl-N-[2-(1H-benzoimidazol-2-yl)-ethyl]-acrylamide is a complex organic compound that has garnered significant interest in the fields of medicinal chemistry and pharmacology. This compound features a benzo[1,3]dioxole moiety, a benzoimidazole ring, and an acrylamide group, making it a unique structure with potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Benzo[1,3]dioxol-5-yl-N-[2-(1H-benzoimidazol-2-yl)-ethyl]-acrylamide typically involves multiple steps, starting with the preparation of the benzo[1,3]dioxole and benzoimidazole intermediates. These intermediates are then coupled through a series of reactions, including:

Pd-catalyzed C-N cross-coupling: This step involves the coupling of the benzo[1,3]dioxole moiety with the benzoimidazole ring using a palladium catalyst.

Acrylamide formation:

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they would likely involve scaling up the laboratory synthesis procedures with optimizations for yield and purity. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

3-Benzo[1,3]dioxol-5-yl-N-[2-(1H-benzoimidazol-2-yl)-ethyl]-acrylamide can undergo various chemical reactions, including:

Oxidation: The benzo[1,3]dioxole moiety can be oxidized to form quinone derivatives.

Reduction: The acrylamide group can be reduced to form the corresponding amine.

Substitution: The benzoimidazole ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst are used.

Substitution: Electrophilic substitution reactions often use reagents like halogens or nitro compounds under acidic conditions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Halogenated or nitro-substituted benzoimidazole derivatives.

Scientific Research Applications

3-Benzo[1,3]dioxol-5-yl-N-[2-(1H-benzoimidazol-2-yl)-ethyl]-acrylamide has several scientific research applications:

Medicinal Chemistry: It has been studied for its potential anticancer properties, particularly against prostate, pancreatic, and acute lymphoblastic leukemia cell lines.

Biology: The compound’s ability to induce cell cycle arrest and apoptosis makes it a valuable tool for studying cellular mechanisms.

Comparison with Similar Compounds

Similar Compounds

1-Benzo[1,3]dioxol-5-yl-3-N-fused heteroaryl indoles: These compounds also feature the benzo[1,3]dioxole moiety and have shown anticancer activity.

3,4-Methylenedioxycinnamic aldehyde: Similar in structure but lacks the benzoimidazole ring and acrylamide group.

6-(Benzo[d][1,3]dioxol-5-yl)hexa-3,5-dien-2-one: Another compound with the benzo[1,3]dioxole moiety but different functional groups.

Uniqueness

3-Benzo[1,3]dioxol-5-yl-N-[2-(1H-benzoimidazol-2-yl)-ethyl]-acrylamide is unique due to its combination of the benzo[1,3]dioxole, benzoimidazole, and acrylamide groups, which confer distinct biological activities and chemical reactivity .